3-((2-Aminoethyl)amino)propane-1-sulfonic acid

Specification

• CAS No.: 14235-54-2
• Molecular Formula: C5H14N2O3S
• Molecular Weight: 182.24 g/mol
• IUPAC Name: 3-(2-aminoethylamino)propane-1-sulfonic acid
• Standard InChI: InChI=1S/C5H14N2O3S/c6-2-4-7-3-1-5-11(8,9)10/h7H,1-6H2,(H,8,9,10)
• Standard InChI Key: JEBGZJNUOUAZNX-UHFFFAOYSA-N
• SMILES: C(CNCCN)CS(=O)(=O)O
• Canonical SMILES: C(CNCCN)CS(=O)(=O)O

Introduction

Chemical and Physical Properties

Structure and Nomenclature

3-((2-Aminoethyl)amino)propane-1-sulfonic acid has a linear structure comprising a propane chain with a sulfonic acid group at one end and an aminoethylamino group at the other. The structure reflects its hybridized functionality, allowing for multiple chemical interactions that determine its behavior in solution and reactions.
The compound is known by several names and synonyms in the scientific literature:

• 3-[(2-Aminoethyl)amino]propanesulfonic acid

• 3-(2-aminoethylamino)propane-1-sulfonic acid

• 3-[(2-Aminoethyl)amino]-1-propanesulfonic acid

• 1-Propanesulfonic acid, 3-[(2-aminoethyl)amino]-

Physical Properties

The physical properties of 3-((2-Aminoethyl)amino)propane-1-sulfonic acid are crucial for understanding its behavior in various applications. Based on available data, these properties are summarized in Table 1.
Table 1: Physical Properties of 3-((2-Aminoethyl)amino)propane-1-sulfonic acid

Property	Value
Appearance	White crystalline powder
Melting Point	215 °C
Density	1.282±0.06 g/cm³ (Predicted)
Molecular Weight	182.24 g/mol
Water Solubility	Soluble
The compound's relatively high melting point is consistent with its ionic character, while its water solubility facilitates its potential use in aqueous systems for various applications. These physical characteristics make it suitable for laboratory and analytical applications where thermal stability and solubility in water are important factors.

Chemical Properties

The chemical properties of 3-((2-Aminoethyl)amino)propane-1-sulfonic acid are primarily determined by its functional groups: the sulfonic acid group and the amino groups. The sulfonic acid group contributes acidic properties, while the amino groups contribute basic properties, creating a compound with amphoteric characteristics.
Table 2: Chemical Properties of 3-((2-Aminoethyl)amino)propane-1-sulfonic acid

Property	Value
pKa	1.45±0.50 (Predicted)
FDA UNII	548Z6K75DV
InChI	InChI=1S/C5H14N2O3S/c6-2-4-7-3-1-5-11(8,9)10/h7H,1-6H2,(H,8,9,10)
InChIKey	JEBGZJNUOUAZNX-UHFFFAOYSA-N
The predicted pKa value suggests that the sulfonic acid group of this compound is strongly acidic, which is typical for sulfonic acids. This property influences its behavior in solution and its potential applications as a reagent or buffer component in specific pH ranges.

Synthesis and Production

Hazard	Classification	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity, Single Exposure	Category 3	H335: May cause respiratory irritation
Based on this classification, laboratory personnel working with this compound should implement standard safety protocols, including:

• Personal Protective Equipment: Wear appropriate protective gloves, protective clothing, eye protection, and face protection when handling the compound.

• Emergency Procedures:

  • In case of skin contact: Wash thoroughly with plenty of soap and water.

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing. If eye irritation persists, seek medical advice.

  • If inhaled: Remove person to fresh air and keep comfortable for breathing. Seek medical attention if respiratory symptoms develop.

• Storage and Handling:

  • Store in a well-ventilated place in tightly closed containers.

  • Work in adequate ventilation to minimize inhalation exposure.

  • Avoid creating dust or aerosols during handling. For comprehensive safety information, laboratory personnel should always consult the full Safety Data Sheet (SDS) specific to this compound before working with it.